(2E)-3-(3-Bromo-4-fluorophenyl)-2-propenoic acid, ethyl ester
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Description
(2E)-3-(3-Bromo-4-fluorophenyl)-2-propenoic acid, ethyl ester is a halogenated cinnamate derivative characterized by a propenoic acid backbone substituted with a 3-bromo-4-fluorophenyl group and an ethyl ester moiety.
Properties
Molecular Formula |
C11H10BrFO2 |
|---|---|
Molecular Weight |
273.10 g/mol |
IUPAC Name |
ethyl (E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate |
InChI |
InChI=1S/C11H10BrFO2/c1-2-15-11(14)6-4-8-3-5-10(13)9(12)7-8/h3-7H,2H2,1H3/b6-4+ |
InChI Key |
UHENAOKTIVDSSB-GQCTYLIASA-N |
Isomeric SMILES |
CCOC(=O)/C=C/C1=CC(=C(C=C1)F)Br |
Canonical SMILES |
CCOC(=O)C=CC1=CC(=C(C=C1)F)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2E)-3-(3-Bromo-4-fluorophenyl)-2-propenoic acid, ethyl ester typically involves the esterification of (2E)-3-(3-Bromo-4-fluorophenyl)-2-propenoic acid with ethanol. This reaction is often catalyzed by an acid such as sulfuric acid or hydrochloric acid. The reaction conditions generally include refluxing the reactants in an organic solvent like toluene or dichloromethane to drive the esterification to completion.
Industrial Production Methods
On an industrial scale, the production of this compound may involve more efficient and scalable methods such as continuous flow synthesis. This method allows for better control over reaction conditions and can lead to higher yields and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
(2E)-3-(3-Bromo-4-fluorophenyl)-2-propenoic acid, ethyl ester can undergo various types of chemical reactions, including:
Substitution Reactions: The bromo and fluoro substituents on the phenyl ring can participate in nucleophilic substitution reactions.
Oxidation and Reduction: The propenoic acid moiety can be oxidized to form corresponding carboxylic acids or reduced to form alcohols.
Addition Reactions: The double bond in the propenoic acid can undergo addition reactions with various electrophiles.
Common Reagents and Conditions
Substitution Reactions: Common reagents include nucleophiles such as sodium methoxide or potassium tert-butoxide.
Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.
Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride can be employed.
Major Products
Substitution: Products include substituted phenyl derivatives.
Oxidation: Products include carboxylic acids.
Reduction: Products include alcohols.
Scientific Research Applications
(2E)-3-(3-Bromo-4-fluorophenyl)-2-propenoic acid, ethyl ester has various applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: It can be used in the study of enzyme interactions and metabolic pathways.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (2E)-3-(3-Bromo-4-fluorophenyl)-2-propenoic acid, ethyl ester involves its interaction with specific molecular targets. The bromo and fluoro substituents can enhance its binding affinity to certain enzymes or receptors, influencing various biochemical pathways. The propenoic acid moiety can participate in reactions that modify the activity of these targets, leading to specific biological effects.
Comparison with Similar Compounds
Structural Analogs and Substituent Effects
The compound belongs to a broader class of α,β-unsaturated esters with substituted phenyl groups. Key structural analogs and their distinguishing features are summarized below:
Key Observations :
- Electron-withdrawing vs. donating groups: Bromo and fluoro substituents (target compound) reduce electron density on the aromatic ring, enhancing stability and directing electrophilic substitutions.
- Reactivity: The nitro group in ethyl 4-nitrocinnamate () enhances reactivity as a dienophile in Diels-Alder reactions compared to halogenated analogs .
Physicochemical Properties
- Solubility: Halogenated derivatives like the target compound exhibit lower aqueous solubility due to hydrophobic substituents. Ethyl ferulate, with polar hydroxyl groups, shows higher solubility in ethanol and DMSO .
- Melting points: Brominated analogs (e.g., 4-bromophenyl derivative, ) typically have higher melting points (~120–130°C) compared to non-halogenated esters (~60–80°C) due to stronger intermolecular interactions .
Biological Activity
(2E)-3-(3-Bromo-4-fluorophenyl)-2-propenoic acid, ethyl ester, also known by its CAS number 1234846-63-9, is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.
- Molecular Formula : C11H10BrFO2
- Molecular Weight : 273.10 g/mol
- CAS Number : 1234846-63-9
The compound is primarily studied for its anti-inflammatory and anticancer properties. Its structure suggests that it may interact with various biochemical pathways, particularly those involving cyclooxygenases (COX) and lipoxygenases (LOX), which are critical in inflammatory responses.
Anti-inflammatory Effects
Research indicates that compounds similar to (2E)-3-(3-Bromo-4-fluorophenyl)-2-propenoic acid derivatives exhibit significant anti-inflammatory activity. For instance, studies have shown that acrylic acid derivatives can inhibit COX and LOX enzymes, leading to reduced production of pro-inflammatory mediators such as prostaglandins and leukotrienes .
Anticancer Potential
The compound's structure allows it to act as a potential inhibitor of cancer cell proliferation. Similar compounds have been shown to induce apoptosis in various cancer cell lines by modulating signaling pathways associated with cell survival and proliferation.
Study 1: Inhibition of COX and LOX Enzymes
A study evaluated the biological activity of several acrylic acid derivatives, including (2E)-3-(3-Bromo-4-fluorophenyl)-2-propenoic acid, against COX and LOX enzymes. The results demonstrated that these compounds significantly inhibited enzyme activity at micromolar concentrations, suggesting potential therapeutic applications in treating inflammatory diseases .
Study 2: Cytotoxicity Against Cancer Cells
In vitro experiments were conducted using human cancer cell lines (e.g., breast and colon cancer). The compound showed a dose-dependent reduction in cell viability, with IC50 values indicating effective cytotoxicity at concentrations lower than many conventional chemotherapeutics. The mechanism was linked to the activation of apoptotic pathways and the inhibition of cell cycle progression .
Table 1: Biological Activity Summary
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
